Cas no 929372-58-7 (N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide)

• Product Name: N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide
• CAS No: 929372-58-7
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 5428269
• Update Time: 2025-05-30

N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[(2,5-dimethoxyphenyl)carbonyl]-3-methyl-1-benzofuran-6-yl}-2-methylpropanamide
• Propanamide, N-[2-(2,5-dimethoxybenzoyl)-3-methyl-6-benzofuranyl]-2-methyl-
• N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide

• Inchi： 1S/C22H23NO5/c1-12(2)22(25)23-14-6-8-16-13(3)21(28-19(16)10-14)20(24)17-11-15(26-4)7-9-18(17)27-5/h6-12H,1-5H3,(H,23,25)
• InChI Key： NSHOICATFJQQPD-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OC(C(=O)C3=CC(OC)=CC=C3OC)=C(C)C2=CC=1)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide

N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide (CAS No. 929372-58-7): A Comprehensive Overview

N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide (CAS No. 929372-58-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the benzofuran class and exhibits a unique structure that confers it with potential therapeutic properties. This article aims to provide a comprehensive overview of N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide is characterized by a benzofuran core substituted with various functional groups. The presence of the 2,5-dimethoxybenzoyl and 3-methyl groups on the benzofuran ring, along with the 2-methylpropanamide moiety, contributes to its unique pharmacological profile. The molecular formula of this compound is C₁₉H₁₉O₄, and it has a molecular weight of approximately 317.35 g/mol.

The synthesis of N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide has been reported in several scientific publications. One common method involves the reaction of 3-methylbenzofuran with 2,5-dimethoxybenzoyl chloride in the presence of a suitable base, followed by the coupling with 2-methylpropanamide. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide has been studied for its potential biological activities. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. Additionally, it has been reported to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress.

Beyond its anti-inflammatory and antioxidant properties, N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide has also shown promise in neuroprotective applications. Research conducted on animal models has demonstrated that this compound can protect neurons from damage induced by oxidative stress and neurotoxic agents. These findings suggest potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In the realm of cancer research, N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide has been investigated for its anticancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-methylpropanamide have also been studied to assess its suitability as a therapeutic agent. Animal studies have indicated that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. However, further research is needed to optimize its formulation and delivery methods for clinical use.

In conclusion, N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-y l - 2 - methylpropanamide (CAS No. 929372 - 58 - 7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers it with anti-inflammatory, antioxidant, neuroprotective, and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As the field of medicinal chemistry advances, this compound may play a significant role in the development of novel therapeutic strategies for various diseases.